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Compound of Interest

Compound Name: Furan-d4

Cat. No.: B140817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and

disposal of Furan-d4 (Perdeuterofuran), a deuterated analog of furan. This document is

intended for laboratory personnel, researchers, and professionals in the field of drug

development who may work with this compound. Adherence to these guidelines is critical to

ensure personal safety and minimize environmental impact.

Chemical and Physical Properties
Furan-d4 is a colorless to light yellow liquid.[1] Its physical and chemical properties are

summarized in the table below. Understanding these properties is fundamental to its safe

handling and storage.
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Property Value Source

CAS Number 6142-90-1 [2][3]

Molecular Formula C₄D₄O [3]

Molecular Weight 72.10 g/mol [3][4]

Boiling Point 32 °C at 758 mmHg [5]

Density 0.991 g/mL at 25 °C [5]

Flash Point -36 °C [2]

Storage Temperature 2-8°C [6]

Hazard Identification and Safety Precautions
Furan-d4 is classified as a hazardous substance. The following table summarizes its GHS

hazard classifications.
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Hazard Class Category Hazard Statement

Flammable Liquid 1
H224: Extremely flammable

liquid and vapour.[2]

Acute Toxicity (Oral) 4
H302: Harmful if swallowed.[2]

[4]

Acute Toxicity (Inhalation) 4 H332: Harmful if inhaled.[2][4]

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[2]

[4]

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects.[2][4]

Carcinogenicity 1B H350: May cause cancer.[2][4]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure.[2][4]

Hazardous to the Aquatic

Environment (Chronic)
3

H412: Harmful to aquatic life

with long lasting effects.[2]

Personal Protective Equipment (PPE)
When handling Furan-d4, appropriate personal protective equipment is mandatory.

Eye/Face Protection: Wear chemical safety goggles and a face shield.[7]

Hand Protection: Wear suitable chemical-resistant gloves (e.g., tested according to EN 374).

[2] Gloves must be inspected before use and disposed of properly after.

Skin and Body Protection: Wear a flame-retardant lab coat, long pants, and closed-toe

shoes.[7]

Respiratory Protection: If ventilation is inadequate, a full-face respirator with appropriate

cartridges should be used.[7]
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Handling and Storage
Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[7]

Keep away from heat, sparks, open flames, and other ignition sources.[2] No smoking.

Use only non-sparking tools and explosion-proof equipment.[2]

Take precautionary measures against static discharge.[2]

Avoid contact with skin and eyes.[8]

Avoid inhalation of vapor or mist.[8]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]

Protect from sunlight.[2]

Store at a recommended temperature of 2-8°C.[6]

Store away from incompatible materials such as oxidizing agents.

Label the storage area with "Carcinogen" and "Peroxide Former" warning signs.[7]

Experimental Protocols
General Synthesis of Furan Derivatives
While a specific protocol for the synthesis of Furan-d4 is not readily available in the provided

search results, general methods for furan synthesis can be adapted. Common strategies

include the Paal-Knorr synthesis from 1,4-dicarbonyl compounds and the Feist-Bénary furan

synthesis. For deuteration, a common method involves treating an organic compound with

heavy water (D₂O) under high-temperature and high-pressure conditions.
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A representative experimental protocol for the Paal-Knorr synthesis involves the acid-catalyzed

cyclization and dehydration of a 1,4-dicarbonyl compound. The reaction can be carried out

using an acid catalyst like p-toluenesulfonic acid in a suitable solvent, sometimes with

microwave irradiation to drive the reaction.

Caption: General workflow for Paal-Knorr furan synthesis.

Use of Furan-d4 as an Internal Standard in GC/MS
Analysis
Furan-d4 is commonly used as an internal standard for the quantification of furan in various

matrices, such as food and beverages, by gas chromatography-mass spectrometry (GC/MS).

[3][9] The following is a generalized protocol based on the FDA method.[2]

1. Preparation of Stock and Working Solutions:

Furan-d4 Stock Solution (ca. 2.5 mg/mL):

Place a known volume of methanol (e.g., 20.0 mL) in a headspace vial and seal it.

Weigh the sealed vial.

Using a chilled syringe, transfer a known volume of Furan-d4 into the vial.

Reweigh the vial to determine the exact weight of Furan-d4 added.

Calculate the concentration. Store at 4°C.

Furan-d4 Working Solution (e.g., ca. 30 µg/mL):

Transfer a calculated volume of the stock solution into a sealed headspace vial containing

a known volume of water.

Vortex to mix. Prepare this solution daily.

2. Sample Preparation:
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Weigh a known amount of the sample (e.g., 5 g of solid or 10 g of liquid) into a headspace

vial.

For solid samples, add a known volume of water or saturated NaCl solution.

Fortify the sample with a known amount of the Furan-d4 working internal standard solution.

Seal the vial immediately.

3. GC/MS Analysis:

Place the prepared vials in the headspace autosampler.

The headspace gas is injected into the GC/MS system.

The mass spectrometer is typically operated in Selected Ion Monitoring (SIM) mode,

monitoring m/z 72 for Furan-d4 and m/z 68 for furan.[3][7]

4. Quantification:

Quantification is typically based on a standard additions curve, where the response ratio of

furan to Furan-d4 is plotted against the concentration of added furan standards.[3]

Click to download full resolution via product page

Caption: Experimental workflow for using Furan-d4 as an internal standard.

Toxicology and Metabolism
The toxicology of Furan-d4 is expected to be similar to that of furan. Furan is a known

hepatotoxicant and carcinogen in rodents.[10] Its toxicity is dependent on metabolic activation

by cytochrome P450 enzymes, primarily CYP2E1.[10]

The metabolic pathway of furan involves the oxidation of the furan ring to a reactive

intermediate, cis-2-butene-1,4-dial (BDA).[10] BDA is an electrophilic species that can
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covalently bind to cellular nucleophiles such as proteins and DNA, leading to cellular damage

and toxicity.[2] BDA can be detoxified by conjugation with glutathione (GSH).

Click to download full resolution via product page

Caption: Metabolic activation of Furan-d4 leading to toxicity.

Accidental Release and Disposal
Accidental Release Measures

Evacuate personnel to a safe area.[8]

Remove all sources of ignition.[8]

Ensure adequate ventilation.[8]

Wear appropriate personal protective equipment.[8]

Contain the spillage with non-combustible absorbent material (e.g., sand, earth).[8]

Collect the absorbed material in a suitable container for disposal.[8]

Prevent the spill from entering drains or waterways.[8]

Disposal Considerations
Dispose of Furan-d4 and any contaminated materials as hazardous waste.

Waste must be disposed of in accordance with local, state, and federal regulations.[8]

Do not mix with other waste.[8]

Handle uncleaned containers as you would the product itself.[8]

Conclusion
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Furan-d4 is a valuable tool in analytical chemistry and drug development research. However,

its hazardous properties necessitate strict adherence to safety protocols. This guide provides a

comprehensive overview of the essential safety and handling information for Furan-d4. All

personnel working with this compound must be thoroughly trained on its hazards and the

necessary safety precautions. Always consult the most up-to-date Safety Data Sheet (SDS)

before handling Furan-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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